C.I.Acid Green 83
Description
Contextualization of Acid Green Dyes in Industrial Chemistry and Environmental Science
Acid dyes are widely utilized in industries that process natural and synthetic fibers, such as textiles, leather, and paper, due to their ability to bind effectively to cationic sites on these materials, typically applied from an acidic bath. fao.orgtandfonline.commdpi.commdpi.com C.I. Acid Green 3, for instance, has been used for dyeing silk, wool, and leather, as well as in paper and as a biological stain. fao.orgsci-hub.se C.I. Acid Green 25 is another example of an anionic acid dye used in the dyeing and printing of wool, polyamide, and silk fabrics, and also finds applications in leather, paper, and cosmetics. tandfonline.com The structural features of acid dyes, including chromophoric groups responsible for color and auxochromes like sulfonic acid groups that enhance solubility and binding to fibers, are key to their industrial function. mdpi.combohrium.com
Despite their utility, the widespread use of acid dyes, including various acid green variants, results in the generation of significant volumes of colored wastewater. tandfonline.comsci-hub.sebohrium.com This effluent poses environmental challenges due to the persistence of dyes in aquatic ecosystems, their potential to affect aquatic life by reducing light penetration, and the possible toxicity of the dyes and their degradation products. tandfonline.combohrium.com The complex composition of textile dyeing wastewater, including dyes, heavy metals, and other chemicals, necessitates effective treatment strategies. sci-hub.se
Rationale for Advanced Academic Inquiry into C.I. Acid Green 83 and Related Chromophores
The academic interest in acid green dyes and related chromophores stems from both their functional properties and their environmental implications. Research aims to understand the relationship between the chemical structure of these dyes and their coloristic properties, fastness to various agents, and interactions with different substrates. researchgate.net Furthermore, the environmental persistence and potential impact of dyes in wastewater drive research into effective removal and degradation methods. tandfonline.combohrium.comisroset.org
While specific research on C.I. Acid Green 83 is not prominently featured in the provided search results, the rationale for studying such a compound would align with understanding its unique chemical structure, its behavior in dyeing processes, and its fate and impact in the environment. Studies on related acid green dyes, such as investigations into the oxidative degradation of Acid Green 16 researchgate.net or the adsorption of Acid Green 25, highlight the types of inquiries relevant to this class of compounds. The study of chromophores, including those in fluorescent proteins, provides insights into the fundamental photophysical properties that underpin the color and fluorescence of such molecules.
Overview of Key Research Areas and Methodological Approaches for Acid Green Compounds
Research on acid green dyes and similar chromophores encompasses several key areas, primarily driven by the need to optimize their application and mitigate their environmental impact. Common research areas include:
Dyeing Process Optimization: Investigating parameters such as pH, temperature, and time to achieve optimal dye uptake and color fastness on various fibers.
Wastewater Treatment: Developing and evaluating methods for the removal or degradation of acid green dyes from industrial effluents. tandfonline.comsci-hub.seisroset.org
Adsorption Studies: Exploring various adsorbent materials, including low-cost biosorbents, for their efficiency in removing dyes from aqueous solutions. isroset.org Methodological approaches involve studying adsorption kinetics and isotherms to understand the adsorption mechanism and capacity.
Degradation Studies: Investigating chemical, physical, and biological methods for breaking down the dye molecules. This includes advanced oxidation processes like anodic oxidation and electrocoagulation, as well as microbial degradation sci-hub.sebohrium.com.
Spectroscopic Analysis: Utilizing techniques such as UV-Vis and FTIR spectroscopy to characterize the dyes, monitor their concentration during treatment processes, and study changes in their molecular structure or interactions.
Chromophore Research: Studying the photophysical properties of the chromophore, including absorption and emission spectra, and how structural modifications or environmental factors influence these properties.
Properties
CAS No. |
12234-90-1 |
|---|---|
Molecular Formula |
C7H11Br |
Synonyms |
C.I.Acid Green 83 |
Origin of Product |
United States |
Advanced Methodologies in Spectroscopic and Structural Analysis of Acid Green Dyes
Application of Advanced Spectrophotometric Techniques for Mechanistic Studies
Spectrophotometric methods are invaluable for studying the interaction of acid dyes with various substrates and for monitoring reaction kinetics. These techniques provide insights into the electronic transitions, molecular structure, and photophysical properties of the dyes.
Ultraviolet-Visible Spectrophotometry for Reaction Kinetics and Pathway Elucidation
Ultraviolet-Visible (UV-Vis) spectrophotometry is a fundamental technique used to study the absorption characteristics of dyes in solution. The UV-Vis spectrum of a dye provides information about its chromophores and can be used for quantitative analysis based on the Beer-Lambert law. Monitoring changes in the UV-Vis spectrum over time allows for the determination of reaction rates and the elucidation of reaction pathways wikipedia.orgiarc.frnih.gov.
For instance, UV-Vis spectrophotometry has been employed to follow the kinetics of dye degradation processes. Studies on the degradation of other dyes, such as Acid Brown 83, using techniques like hydrogen peroxide oxidation have utilized UV/Vis spectrophotometry to determine the dye concentration over time by monitoring absorbance at a specific wavelength, such as 448 nm ontosight.ai. The concentration of the dye in unknown samples can be determined from a calibration curve, and the degradation efficiency can be calculated ontosight.ai. Kinetic studies using UV-Vis data can help determine the order of the reaction and the rate constants under different conditions wikipedia.orgontosight.ai. While specific kinetic data for C.I. Acid Green 83 is not available in the consulted sources, these UV-Vis based approaches are directly transferable for studying its reactivity and degradation pathways.
Vibrational Spectroscopies (FTIR, Raman, SERS) in Molecular Interaction Analysis
Vibrational spectroscopy techniques, including Fourier Transform Infrared (FTIR), Raman, and Surface-Enhanced Raman Spectroscopy (SERS), provide detailed information about the vibrational modes of a molecule, which are characteristic of its functional groups and molecular structure. These techniques are powerful tools for investigating molecular interactions and structural changes in acid dyes.
FTIR spectroscopy can be used to identify the presence of specific functional groups within the dye molecule and to observe shifts in vibrational frequencies that may occur upon interaction with other molecules or surfaces. For example, FTIR has been used alongside other techniques to characterize the interaction between C.I. Acid Green 1 and human serum albumin, providing insights into changes in the protein's secondary structure in the presence of the dye thegoodscentscompany.com.
Raman spectroscopy complements FTIR, often providing information on different vibrational modes. SERS is a particularly sensitive technique that utilizes the enhancement of Raman scattering by metallic nanostructures, allowing for the analysis of molecules at very low concentrations or when adsorbed onto surfaces alfa-chemistry.comresearchgate.net. SERS has been explored for the analysis of various organic colorants, including some acid dyes, to obtain enhanced vibrational fingerprints that can aid in their identification and characterization researchgate.netsigmaaldrich.com. Studies evaluating Raman spectroscopy for the analysis of colored fibers have investigated different laser wavelengths to optimize spectral quality for various acid dyes uni.lu. While direct studies on C.I. Acid Green 83 using these techniques were not found, their application to other acid dyes demonstrates their potential for detailed molecular analysis and interaction studies of C.I. Acid Green 83.
Fluorescence Spectroscopy for Photophysical Property Investigations
Fluorescence spectroscopy is a sensitive technique used to study the photophysical properties of fluorescent compounds, including certain acid dyes. It involves exciting a molecule at a specific wavelength and measuring the emitted light at a longer wavelength. This technique can provide information about the electronic excited states, energy transfer processes, and the local environment of the dye molecule uni.lu.
Fluorescence spectroscopy has been utilized to study the interaction of dyes with biological macromolecules, such as proteins. For example, fluorescence spectroscopy was employed to investigate the binding characteristics of C.I. Acid Green 1 with human serum albumin, revealing the quenching mechanism and the binding site thegoodscentscompany.comnih.gov. Similar studies using fluorescence spectroscopy have been conducted for other dyes, like C.I. Acid Red 2, to determine binding mechanisms and sites dawnscientific.com. While the fluorescence properties of C.I. Acid Green 83 are not detailed in the consulted sources, if it is fluorescent, this technique would be valuable for studying its interactions and behavior in different environments.
Chromatographic Methods for Complex Mixture Analysis and Degradation Product Identification
Chromatographic techniques are essential for separating complex mixtures containing acid dyes and for identifying their degradation products. These methods allow for the isolation and characterization of individual components within a sample.
High-Performance Liquid Chromatography (HPLC) in Process Monitoring
High-Performance Liquid Chromatography (HPLC) is a widely used technique for the separation, identification, and quantification of components in a mixture. It is particularly useful for analyzing non-volatile or thermally unstable compounds like many dyes. HPLC is frequently employed in monitoring chemical processes involving dyes, such as synthesis, purification, and degradation studies wikidata.orgnih.gov.
HPLC with various detectors, such as UV-Vis or diode array detectors (DAD), can be used to monitor the concentration of the parent dye and the formation of intermediates or degradation products over time. This allows for the assessment of reaction efficiency and the optimization of process parameters. HPLC has been used for the determination of organic dyes in cosmetics, demonstrating its efficiency in separating and characterizing various colorants wikidata.orgnih.gov. The application of HPLC in monitoring the degradation of dyes has been reported, enabling the tracking of the parent dye's disappearance and the appearance of new peaks corresponding to degradation products nih.gov. Although specific HPLC applications for monitoring C.I. Acid Green 83 processes were not found, the versatility of HPLC makes it suitable for such monitoring.
Gas Chromatography-Mass Spectrometry (GC-MS) for Byproduct Characterization
Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful hyphenated technique used for the separation of volatile and semi-volatile compounds, followed by their identification based on their mass spectra. While many intact acid dyes are not directly amenable to GC due to their low volatility, GC-MS is invaluable for the identification and characterization of volatile or semi-volatile degradation products that may form during chemical or biological treatment processes wikipedia.orgmedchemexpress.comepa.govepa.gov.
Microscopic and Surface Characterization Techniques
Microscopic and surface characterization techniques are crucial for understanding the physical properties of materials involved in processes like adsorption. SEM provides detailed information about the surface morphology, while XRD is used to analyze the crystalline structure.
Scanning Electron Microscopy (SEM) for Adsorbent Morphology Analysis
Scanning Electron Microscopy (SEM) is a powerful technique used to examine the surface topography and morphology of materials at high magnifications. In the context of dye adsorption studies, SEM is frequently employed to characterize the physical structure of adsorbent materials both before and after the adsorption process. Analysis of the adsorbent's surface before interaction with a dye like C.I. Acid Green 83 typically reveals its inherent texture, porosity, and the presence of any irregularities or specific features that might influence adsorption capacity fao.orgnih.gov. A material with a highly porous structure and a large surface area is generally expected to exhibit better adsorption capabilities due to the increased number of available adsorption sites.
X-ray Diffraction (XRD) for Material Crystalline Structure Determination
X-ray Diffraction (XRD) is a fundamental technique for identifying the crystalline phases present in a material and determining their structural properties, such as crystal size and lattice parameters. In the study of dye adsorption, XRD is often used to characterize the crystalline nature of the adsorbent material. The XRD pattern of an adsorbent before dye adsorption provides information about its initial crystalline structure, including the presence of characteristic diffraction peaks corresponding to specific mineral phases or crystalline components.
Research on Environmental Transformation and Fate Mechanisms of Acid Green Dyes
Environmental Transport and Distribution Dynamics Research
Leaching Potential Studies in Diverse Soil Matrices
The leaching potential of a compound in soil refers to its propensity to be transported downwards through the soil profile with percolating water. For acid dyes like C.I. Acid Green 83, their water-soluble nature suggests a potential for leaching, especially in certain soil types and conditions mdpi.com.
General principles of contaminant transport in soil indicate that compounds with high water solubility and low affinity for soil particles are more prone to leaching epa.gov. The presence of sulfonic acid groups in acid dyes contributes to their anionic character, which can influence their interaction with negatively charged soil components like clay minerals and organic matter.
Studies on other acid dyes suggest that those with higher water solubility and potentially fewer sulfonic acid groups may exhibit lower adsorption to soil and thus a higher leaching potential mdpi.com. Soil properties, such as texture, organic matter content, and pH, play significant roles in controlling leaching epa.gov. For instance, sandy soils with lower organic matter content may facilitate greater leaching compared to clayey soils with higher organic carbon epa.gov. Acidic conditions in soil can also influence the ionization state of some organic compounds, potentially affecting their mobility.
Due to the limited specific research on C.I. Acid Green 83, detailed data on its leaching behavior in various soil matrices is not available in the consulted sources. However, based on the general characteristics of acid dyes, leaching is a potential environmental pathway, particularly in soils with low adsorption capacity.
Adsorption/Desorption Dynamics and Environmental Mobility
Adsorption and desorption are critical processes that govern the distribution and mobility of chemicals in the soil environment. Adsorption is the process by which a substance adheres to the surface of soil particles, while desorption is the release of the adsorbed substance back into the soil solution. These dynamics determine the concentration of the compound in the soil solution, which in turn affects its potential for leaching, uptake by organisms, and degradation.
The adsorption of organic compounds, including dyes, to soil is significantly influenced by the soil's organic carbon content. Humic substances, a major component of soil organic matter, can adsorb dyes through various mechanisms, including hydrophobic interactions and electrostatic interactions. For anionic acid dyes, electrostatic repulsion with negatively charged soil surfaces can occur, potentially reducing adsorption. However, interactions with positively charged sites or multivalent cations in the soil, as well as interactions with organic matter, can facilitate adsorption.
Studies on the sorption of other acid dyes, such as C.I. Acid Green 9, have shown varying degrees of adsorption to soil, influenced by factors like the number of sulfonic acid groups. Dyes with fewer sulfonic acid groups may exhibit stronger adsorption compared to those with more, likely due to reduced electrostatic repulsion and increased opportunity for other interactions. Soil pH also plays a role, as it affects the charge of both the dye molecule and the soil surface.
The mobility of a dye in soil is inversely related to its adsorption strength epa.gov. Compounds that are strongly adsorbed are less mobile, while those that are weakly adsorbed are more likely to move through the soil profile epa.gov. The persistence and mobility of organic substances in soil are key factors in determining their potential to reach groundwater.
Academic Studies on Remediation and Removal Technologies for Acid Green Dyes
Advanced Oxidation Processes (AOPs) for C.I. Acid Green 83 Degradation
Advanced Oxidation Processes (AOPs) are characterized by the in-situ generation of highly reactive and non-selective hydroxyl radicals (•OH), which can oxidize a wide range of recalcitrant organic pollutants into simpler, less harmful compounds, and ultimately to CO2 and water. wikipedia.orgresearchgate.net These technologies have been identified as powerful and effective methods for treating wastewater containing complex synthetic dyes. researchgate.net
The Fenton process involves the reaction of ferrous ions (Fe²⁺) with hydrogen peroxide (H₂O₂) to produce hydroxyl radicals. mdpi.com The efficiency of this process can be significantly enhanced by the introduction of ultraviolet (UV) or visible light, a process known as photo-Fenton, which promotes the regeneration of Fe²⁺ from Fe³⁺, thereby generating additional hydroxyl radicals. mdpi.comresearchgate.net
Mechanistic investigations reveal that the primary degradation pathway for acid dyes in these systems is through attack by the highly oxidizing hydroxyl radicals. mdpi.com The process is much faster under homogeneous catalysis conditions (where the iron catalyst is dissolved in the solution) compared to heterogeneous catalysis. mdpi.com
Optimization of the Fenton and photo-Fenton processes is crucial for maximizing degradation efficiency. Key parameters that are typically investigated include pH, concentrations of the iron catalyst and hydrogen peroxide, and reaction time. iwaponline.com Research on the photocatalytic Fenton-like degradation of C.I. Acid Green 25 using novel AlFe₂O₄ nanoparticles demonstrated a 96% dye removal rate under optimized conditions. dtu.dkresearchgate.net The study identified surface-bound radicals and photogenerated holes as the main reactive species involved in the degradation mechanism. dtu.dkresearchgate.net
Table 1: Optimized Conditions for Photo-Fenton-like Degradation of C.I. Acid Green 25
| Parameter | Optimal Value |
|---|---|
| pH | 3 |
| Persulfate Concentration | 0.3 g/L |
| Catalyst (AlFe₂O₄) Concentration | 0.83 g/L |
| Contact Time | 45 minutes |
| Resulting Dye Removal Rate | 96% |
Photocatalytic degradation is an AOP that utilizes semiconductor catalysts, which, upon activation by light of sufficient energy, generate electron-hole pairs. These charge carriers react with water and oxygen to produce reactive oxygen species, including hydroxyl radicals, that degrade organic pollutants. mdpi.com The kinetics of these reactions are complex and can be influenced by factors such as initial dye concentration, catalyst loading, pH, and light intensity. rsc.org Often, the degradation follows pseudo-first-order kinetics. frontiersin.org
Titanium dioxide (TiO₂) is one of the most widely studied photocatalysts due to its high efficiency, chemical stability, low cost, and non-toxicity. Research on the photocatalytic degradation of C.I. Acid Green 25 using a TiO₂ suspension has shown that complete mineralization of the dye can be achieved. researchgate.net The degradation process involves the detachment of sulfonic groups, hydroxylation, and cleavage of the aromatic rings. researchgate.net
A comparative study investigated the degradation of C.I. Acid Green 25 using various methods, including photocatalysis with a Pt/P25 (a form of TiO₂) catalyst. This method proved to be highly effective, achieving up to 90% Total Organic Carbon (TOC) removal and 96% Chemical Oxygen Demand (COD) removal, indicating a high degree of mineralization. researchgate.net
Table 2: Effectiveness of TiO₂-Based Photocatalysis on C.I. Acid Green 25 Degradation
| Catalyst | Parameter | Removal Efficiency |
|---|---|---|
| Pt/P25 (TiO₂) | TOC Removal | up to 90% |
| COD Removal | up to 96% |
Zinc oxide (ZnO) has emerged as a promising alternative to TiO₂ for photocatalysis, possessing a similar bandgap energy and in some cases, higher quantum efficiency. wsimg.com Green-synthesized ZnO nanoparticles have demonstrated high efficiency in degrading various organic dyes under both UV and visible light irradiation. nih.gov The photocatalytic mechanism of ZnO involves the generation of electron-hole pairs upon light absorption, leading to the formation of superoxide and hydroxyl radicals that attack the dye molecules. mdpi.com
Studies on the photocatalytic degradation of dyes using ZnO have shown that parameters such as pH and catalyst dose significantly affect efficiency. For example, the degradation of Methyl Orange using Al-doped ZnO reached 98.1% at a pH of 4, while pure ZnO showed its maximum efficiency at a pH of 8. youtube.com While specific studies on acid green dyes using ZnO are not detailed in the provided results, the general principles and high efficiencies observed for other dyes suggest its potential for this application. mdpi.comnih.gov
Recent research has explored the use of nanomaterials containing biopolymers for the photocatalytic degradation of organic pollutants. researchgate.net These "green" polymeric nanomaterials offer advantages such as being biodegradable, biocompatible, and carbon-neutral. They can be synthesized by incorporating metal or metal oxide nanoparticles into a biopolymer matrix. This approach not only provides a catalytic surface for degradation but also improves the recyclability and environmental friendliness of the treatment process. While this is a promising area, specific applications and detailed studies on the degradation of C.I. Acid Green 83 using these materials are still emerging.
Electrochemical treatments are versatile and environmentally compatible methods for wastewater remediation. iwaponline.com These techniques include direct anodic oxidation, where pollutants are destroyed on the anode surface, and indirect oxidation via electrochemically generated species like active chlorine from chloride ions present in the wastewater. nih.gov Electrocoagulation (EC) is another electrochemical process where a sacrificial anode (typically iron or aluminum) dissolves to produce coagulating agents (metal hydroxides) in situ. deswater.comsci-hub.se These coagulants then remove pollutants through adsorption and precipitation. deswater.com
The effectiveness of these processes depends on optimizing parameters such as current density, pH, initial dye concentration, and electrolyte concentration. nih.govnih.gov
C.I. Acid Green 50: A comparative study on the removal of Acid Green 50 found that electrocoagulation was more economical than anodic oxidation. EC achieved an 87% reduction in COD with an energy consumption of 2.8 to 12.8 kWh/kg of dye removed, whereas anodic oxidation achieved a 68% COD reduction with an energy consumption of 3.31 to 16.97 kWh/kg of dye. nih.gov
C.I. Acid Green 28: The electrodegradation of Acid Green 28 was investigated using Ti/β-PbO₂ anodes. Under optimal conditions (current density = 50 mA cm⁻², [NaCl] = 1.5 g L⁻¹, pH = 5), nearly 100% COD removal and 32-33% TOC removal were achieved after 3 hours of electrolysis. nih.govdntb.gov.ua
C.I. Acid Green 20: An investigation into the removal of Acid Green 20 by electrocoagulation using iron (Fe) and aluminum (Al) electrodes found removal percentages of 96.38% (Fe) and 94.81% (Al) under optimal conditions (pH 2, 60 mg/L initial dye concentration). deswater.com
Table 3: Comparative Data on Electrochemical Treatment of Various Acid Green Dyes
| Dye | Method | Optimal Conditions | Removal Efficiency | Energy Consumption |
|---|---|---|---|---|
| C.I. Acid Green 50 | Electrocoagulation (EC) | - | 87% (COD) | 2.8 - 12.8 kWh/kg dye |
| C.I. Acid Green 50 | Anodic Oxidation | - | 68% (COD) | 3.31 - 16.97 kWh/kg dye |
| C.I. Acid Green 28 | Electrodegradation (Ti/β-PbO₂) | j=50 mA cm⁻², pH=5, [NaCl]=1.5 g L⁻¹ | ~100% (COD), 32-33% (TOC) | 18-20 kWh m⁻³ |
| C.I. Acid Green 20 | EC (Fe electrodes) | pH=2, Initial Conc.=60 mg L⁻¹ | 96.38% (Color) | 28.84 kWh/kg dye |
| C.I. Acid Green 20 | EC (Al electrodes) | pH=2, Initial Conc.=60 mg L⁻¹ | 94.81% (Color) | 31.02 kWh/kg dye |
Ozonation and Hybrid Ozonation Systems
Ozonation has emerged as a promising advanced oxidation process (AOP) for the degradation of complex and recalcitrant organic dyes, including acid dyes. researchgate.netmdpi.com The process relies on the strong oxidizing potential of ozone (O₃) to break down the chromophoric structures of dye molecules, leading to decolorization and mineralization. rsc.org
Ozone can react with organic pollutants through two primary pathways:
Direct Oxidation: At acidic pH, molecular ozone selectively attacks electron-rich moieties in the dye structure. rsc.org
Indirect Oxidation: At alkaline pH, ozone decomposes to form highly reactive and non-selective hydroxyl radicals (•OH), which can lead to more complete mineralization of the dye molecules into CO₂, water, and inorganic salts. researchgate.net
Studies on the anthraquinone dye C.I. Acid Blue 80 demonstrate the efficacy of ozonation. Research indicates that decolorization efficiency can exceed 96% within 40 minutes, with the process being significantly influenced by pH and ozone dosage. researchgate.net For instance, the decolorization of C.I. Reactive Blue 19, another anthraquinone dye, was shown to be highly effective, with an ozone concentration of 40-50 mg/L achieving over 99% color removal in 90 minutes. rsc.org
Hybrid ozonation systems, such as the O₃/Fenton process (a combination of ozone, hydrogen peroxide, and iron (II) ions), have been shown to further enhance degradation efficiency. A study on C.I. Acid Blue 80 found that the coupled O₃/Fenton process was highly effective for color removal. tandfonline.com Response surface methodology identified optimal conditions for this process, achieving nearly 89% decolorization. tandfonline.com The synergistic effect of ozone and the hydroxyl radicals generated by the Fenton reaction accelerates the breakdown of the complex dye structure. tandfonline.com Another hybrid system, O₃/S₂O₈²⁻ (ozone/persulfate), has also proven effective in degrading anthraquinone dyes, with research showing it to be more efficient than ozonation alone. proquest.com
Adsorption Methodologies and Novel Adsorbent Development for C.I. Acid Green 83
Adsorption is a widely used, effective, and economical method for removing dyes from wastewater. nih.govnih.gov The process involves the accumulation of dye molecules (adsorbate) onto the surface of a solid material (adsorbent). Research has focused on developing low-cost, high-efficiency adsorbents from various materials to treat effluents containing acid dyes.
Sorption Mechanisms and Isotherm Modeling
The relationship between the concentration of the dye in the solution and the amount adsorbed onto the solid phase at equilibrium is described by adsorption isotherms. Common models used to analyze this relationship for acid dyes include the Langmuir, Freundlich, and Temkin isotherms.
Langmuir Isotherm: Assumes monolayer adsorption onto a homogeneous surface with a finite number of identical active sites. researchgate.net
Freundlich Isotherm: An empirical model that describes multilayer adsorption on a heterogeneous surface with a non-uniform distribution of adsorption heat. researchgate.netscielo.br
Temkin Isotherm: Considers the effects of indirect adsorbate-adsorbate interactions, assuming that the heat of adsorption of all molecules in the layer decreases linearly with coverage. scielo.br
A study on the removal of Acid Green 25 using activated palm ash found that the Freundlich model provided the best correlation for the experimental data, indicating a heterogeneous adsorption surface. researchgate.net Conversely, research on the adsorption of Acid Blue 80 onto activated carbon prepared from water hyacinth showed that the Langmuir model was a better fit, suggesting monolayer coverage. gmsarnjournal.com
| Dye | Adsorbent | Best Fit Isotherm | Key Parameters | Reference |
|---|---|---|---|---|
| Acid Green 25 | Activated Palm Ash | Freundlich | KF = 2.00 (mg/g)(L/mg)1/n, n = 1.25 at 30°C | researchgate.net |
| Acid Blue 80 | Activated Carbon (from Water Hyacinth) | Langmuir | qmax = 21.28 mg/g, KL = 0.051 L/mg | gmsarnjournal.com |
Electrostatic interaction is a primary mechanism governing the adsorption of anionic dyes like C.I. Acid Green 83. The pH of the aqueous solution plays a critical role by influencing both the surface charge of the adsorbent and the ionization state of the dye molecule. nih.gov
For most adsorbents, the surface becomes positively charged at pH values below their point of zero charge (pHpzc). mdpi.com Since acid dyes are anionic (negatively charged) in solution due to the presence of sulfonate (–SO₃⁻) groups, a strong electrostatic attraction occurs between the positively charged adsorbent surface and the negatively charged dye molecules at low pH. acs.org As the pH increases above the pHpzc, the adsorbent surface becomes negatively charged, leading to electrostatic repulsion with the anionic dye molecules and a subsequent decrease in adsorption efficiency. gmsarnjournal.comacs.org This phenomenon has been consistently observed in studies involving the adsorption of various acid dyes on different materials, including biochar and activated carbon. gmsarnjournal.comacs.org
Beyond electrostatic forces, hydrogen bonding and hydrophobic interactions can also significantly contribute to the adsorption process. Hydrogen bonds can form between functional groups on the adsorbent surface (e.g., hydroxyl, carboxyl groups) and heteroatoms (like nitrogen and oxygen) present in the dye molecule's structure.
Hydrophobic interactions, or van der Waals forces, occur between the nonpolar parts of the dye molecule (such as aromatic rings) and the hydrophobic portions of the adsorbent. These interactions are particularly relevant for larger dye molecules with complex aromatic structures. The combination of these forces often leads to a more robust and efficient adsorption system. The mechanism for the adsorption of Acid Orange 7 onto a modified chitosan (B1678972) adsorbent was attributed to both electrostatic attraction and hydrogen bonding forces. nih.gov
The study of adsorption dynamics provides insight into the rate of dye uptake and the controlling mechanisms of the process. Pseudo-first-order and pseudo-second-order models are commonly used to analyze the kinetics of adsorption.
Pseudo-First-Order Model: Assumes that the rate of adsorption is proportional to the number of available sites.
Pseudo-Second-Order Model: Assumes that the rate-limiting step is chemisorption, involving valence forces through the sharing or exchange of electrons between the adsorbent and adsorbate. researchgate.net
In numerous studies on acid dyes, including Acid Green 25 and Acid Brown 83, the pseudo-second-order model has been found to best describe the adsorption kinetics, suggesting that chemisorption plays a significant role. researchgate.netmdpi.comresearchgate.net
Thermodynamic parameters such as the change in Gibbs free energy (ΔG°), enthalpy (ΔH°), and entropy (ΔS°) are calculated to determine the spontaneity, nature, and feasibility of the adsorption process.
ΔG°: A negative value indicates a spontaneous and feasible adsorption process.
ΔH°: A positive value indicates an endothermic process (adsorption increases with temperature), while a negative value signifies an exothermic process. researchgate.net
ΔS°: A positive value suggests increased randomness at the solid-solution interface during adsorption. researchgate.net
For Acid Green 25 adsorption on activated palm ash, a positive ΔH° value (26.64 kJ/mol) indicated an endothermic process, while negative ΔG° values confirmed spontaneity. researchgate.net
| Dye | Adsorbent | Best Fit Kinetic Model | ΔG° (kJ/mol) | ΔH° (kJ/mol) | ΔS° (J/mol·K) | Reference |
|---|---|---|---|---|---|---|
| Acid Green 25 | Activated Palm Ash | Pseudo-Second-Order | -1.89 to -4.51 | 26.64 | 94.42 | researchgate.net |
| Acid Green 25 | Ananas Comosus Activated Carbon | Pseudo-Second-Order | Spontaneous | Exothermic | Positive | researchgate.net |
| Acid Brown 83 | Organobentonite | Pseudo-Second-Order | Not Reported | Endothermic | Not Reported | medchemexpress.com |
Research on Novel Adsorbent Materials
The quest for cost-effective and highly efficient adsorbents has led to extensive research into various "green" or novel materials, often derived from waste. nih.govmdpi.com These materials are valued for their abundance, low cost, and potential for high adsorption capacity after suitable modification.
Bio-adsorbents: Materials derived from biomass have shown great promise. Examples include:
Agricultural Waste: Activated carbons and biochars have been successfully prepared from materials like water hyacinth, palm ash, okra stalks, and Ananas comosus (pineapple) leaves for the removal of acid dyes. researchgate.netgmsarnjournal.comresearchgate.netresearchgate.net
Chitosan: This biopolymer, derived from crustacean shells, has been modified with deep eutectic solvents to create highly effective and selective adsorbents for anionic dyes. nih.gov
Clay-based Adsorbents: Natural clays like bentonite can be modified into organo-clays by treating them with surfactants. This modification changes the clay from hydrophilic to organophilic, significantly enhancing its capacity to adsorb organic pollutants like acid dyes. Organobentonite has been successfully used for the removal of C.I. Acid Brown 83. medchemexpress.com
Composite Adsorbents: Combining different materials can create composites with enhanced properties. A novel composite of alumina and acid-activated clay was shown to be an excellent adsorbent for malachite green, with a maximum adsorption capacity of 243.06 mg/g. nih.gov Such composites offer synergistic advantages of high surface area and favorable surface chemistry.
| Adsorbent Type | Specific Material | Target Dye | Max. Adsorption Capacity (qmax) | Reference |
|---|---|---|---|---|
| Bio-adsorbent (Activated Carbon) | Activated Palm Ash | Acid Green 25 | 181.8 mg/g | researchgate.net |
| Bio-adsorbent (Activated Carbon) | Okra Stalks | Malachite Green | 119.05 mg/g | researchgate.net |
| Modified Clay | Organobentonite | Acid Brown 83 | High efficiency reported | medchemexpress.com |
| Composite Adsorbent | Alumina/Acid-activated Clay | Malachite Green | 243.06 mg/g | nih.gov |
| Modified Biopolymer | Chitosan/Deep Eutectic Solvent | Acid Orange 7 | High efficiency reported | nih.gov |
Molecularly Imprinted Polymers (MIPs) for Selective Adsorption and Quantification
Molecularly imprinted polymers (MIPs) are synthetic polymers with tailor-made recognition sites that are complementary to a target molecule in terms of size, shape, and functional groups. nih.govresearchgate.netcnr.itmdpi.com This "molecular memory" allows MIPs to selectively rebind the target molecule from a complex mixture. cnr.it
A study on the synthesis of a MIP for the selective adsorption and quantification of Acid Green 16 (AG16) demonstrated the high selectivity and efficiency of this technology. nih.govresearchgate.net The MIP was synthesized using AG16 as the template molecule, 1-vinylimidazole as the functional monomer, and ethylene-glycol-dimethacrylate as the cross-linker. nih.govresearchgate.net
The resulting imprinted polymer exhibited an excellent rebinding capacity of 83% for AG16 and an imprinting factor of 6.91, indicating a high degree of selectivity compared to other textile dyes. nih.govresearchgate.net The MIP also showed high efficiency in the extraction of AG16 from water samples, with a recovery rate close to 100%. nih.govresearchgate.net
Another study developed a novel technique for the direct quantification of AG16 adsorbed on a MIP using diffuse reflectance spectrophotometry. rsc.org This method allows for the direct measurement of the analyte on the solid polymer material, offering a simpler and more direct analysis compared to traditional methods that measure the remaining concentration in the solution. rsc.org
Performance of Molecularly Imprinted Polymer for Acid Green 16:
| Parameter | Value |
| Rebinding Percentage | 83% nih.govresearchgate.net |
| Imprinting Factor | 6.91 nih.govresearchgate.net |
| Recovery Rate from Water Samples | ~100% nih.govresearchgate.net |
Interactions of C.i. Acid Green 83 with Material Systems and Environmental Components
Dye-Material Interaction Mechanisms in Textile and Polymer Science Research
The interaction of acid dyes, a class to which C.I. Acid Green 83 belongs, with textile and polymer materials is a well-studied field. The primary mechanisms governing these interactions are predominantly electrostatic forces, hydrogen bonding, and van der Waals forces. The efficacy of these interactions is contingent on the chemical structures of both the dye and the polymer substrate.
Acid dyes are anionic molecules, typically containing sulfonate (–SO₃⁻) groups, which confer water solubility and a negative charge. Their primary application is on protein fibers like wool and silk, and synthetic polyamides such as nylon. These materials possess cationic sites, particularly under acidic conditions. For instance, the amine groups (–NH₂) in wool and nylon fibers become protonated (–NH₃⁺) in an acidic dye bath. This creates strong electrostatic attractions, or ionic bonds, between the positively charged fiber and the negatively charged dye anions.
In the context of other polymers, the interaction mechanisms would vary. For cellulosic fibers like cotton, which lack cationic sites, acid dyes exhibit poor affinity. The interaction is limited to weaker forces, resulting in poor dye uptake and wash fastness. For hydrophobic synthetic fibers like polyester, acid dyes are generally unsuitable due to the lack of polar or ionic sites for strong interactions.
While no specific studies detailing the interaction kinetics or adsorption isotherms for C.I. Acid Green 83 were identified, research on similar acid dyes provides a general model for its expected behavior.
Table 1: General Interaction Mechanisms of Acid Dyes with Various Polymers
| Polymer Type | Primary Interaction Mechanism(s) | Expected Affinity for Acid Dyes |
| Wool, Silk (Protein Fibers) | Ionic Bonding, Hydrogen Bonding | High |
| Nylon (Polyamide) | Ionic Bonding, Hydrogen Bonding | High |
| Cotton (Cellulosic) | Weak van der Waals forces | Very Low |
| Polyester (Hydrophobic) | Negligible | Very Low |
Interactions with Biopolymeric and Polymeric Matrixes in Environmental Contexts
In environmental science, the interaction of dyes with biopolymeric and polymeric matrices is crucial for understanding their fate and for developing remediation strategies, such as adsorption. Biopolymers like chitosan (B1678972), alginate, and various forms of biomass are often investigated for their potential to remove dyes from wastewater.
The primary mechanism for the adsorption of anionic dyes like C.I. Acid Green 83 onto biopolymers is often electrostatic attraction. Chitosan, for example, possesses amino groups that are protonated in acidic solutions, making it an effective adsorbent for anionic dyes. The efficiency of adsorption is typically pH-dependent, with optimal removal occurring at lower pH values where the biopolymer surface is positively charged.
Studies on other acid dyes have shown that the adsorption process can often be described by models such as the Langmuir and Freundlich isotherms, which provide insights into the adsorption capacity and the nature of the adsorbent-adsorbate interaction. Kinetic studies often reveal that the adsorption follows pseudo-first-order or pseudo-second-order models.
While a study on the selective adsorption of Acid Green 16 using a molecularly imprinted polymer has been published, demonstrating the potential for creating synthetic polymers with high specificity for certain dyes, similar research specifically targeting C.I. Acid Green 83 is not apparent in the available literature. nih.gov The principles of molecular imprinting involve creating polymer matrices with cavities that are complementary in shape, size, and functionality to the target molecule, leading to high selectivity.
Interaction with Microbial Systems in Bioremediation Contexts
Bioremediation offers an environmentally friendly approach to treating dye-containing effluents. This process relies on the ability of microorganisms, including bacteria, fungi, and algae, to decolorize and degrade dye molecules. The interaction between microbial systems and azo dyes, which are characterized by the –N=N– chromophore, is a key area of research.
The initial and often rate-limiting step in the microbial degradation of azo dyes is the reductive cleavage of the azo bond. This is typically carried out by azoreductase enzymes under anaerobic or anoxic conditions. This cleavage breaks down the dye molecule into smaller, often colorless, aromatic amines. These aromatic amines may then be further degraded, often under aerobic conditions, into simpler, non-toxic compounds like carbon dioxide and water.
The efficiency of microbial degradation is influenced by several factors, including the specific microbial strain, pH, temperature, oxygen levels, and the presence of co-substrates. While numerous studies have detailed the microbial degradation of various azo dyes, specific research on the biodegradation of C.I. Acid Green 83 is not found in the reviewed literature. General studies on azo dye bioremediation indicate that the complexity and substitution patterns of the dye molecule can significantly affect its biodegradability. nih.govresearchgate.net
Microbial interaction with dyes is not limited to degradation; biosorption is another important mechanism. The microbial cell wall contains various functional groups (e.g., carboxyl, hydroxyl, amino) that can bind dye molecules through processes like ion exchange, complexation, and physical adsorption. nih.gov This can be an effective method for color removal from effluents, though it does not break down the dye molecule itself.
Table 2: Key Microbial Enzymes in Azo Dye Degradation
| Enzyme | Microbial Source | Degradation Mechanism |
| Azoreductase | Bacteria, Fungi, Yeast | Reductive cleavage of the azo bond (–N=N–) |
| Laccase | Fungi, Bacteria | Oxidation of phenolic and non-phenolic compounds |
| Peroxidases (e.g., Lignin Peroxidase, Manganese Peroxidase) | Fungi | Oxidative degradation of a wide range of organic pollutants |
Future Research Directions and Emerging Paradigms for C.i. Acid Green 83 and Acid Dyes
Development of Novel Advanced Materials for Enhanced Degradation and Adsorption
A primary focus of future research is the development of highly efficient and sustainable materials for removing acid dyes from wastewater. While traditional adsorbents like activated carbon are effective, the trend is towards creating "designer" materials with enhanced capabilities, lower costs, and improved environmental footprints.
Key Research Thrusts:
Nanomaterials: Nanoscale materials offer exceptionally high surface-area-to-volume ratios, leading to superior adsorption capacities and reaction rates. Research is actively exploring various nanostructures:
Metal Oxide Nanoparticles: Magnetite (Fe₃O₄) nanoparticles, for instance, have demonstrated remarkable efficacy in degrading toxic dyes. murdoch.edu.au A novel green synthesis method using leaf extracts to produce these nanoparticles has shown up to 89.92% degradation of toxic dyes within 25 minutes when combined with ultrasonic irradiation. murdoch.edu.au This approach is both eco-friendly and cost-effective. murdoch.edu.au
Carbon-Based Nanomaterials: Graphene oxide and carbon nanotubes are being functionalized to enhance their selectivity and adsorption capacity for anionic dyes.
Clay Minerals: Natural and acid-treated clay minerals like halloysite (B83129) and palygorskite are being investigated as low-cost, effective adsorbents for dye removal. nih.gov
Bio-adsorbents: There is a significant push towards utilizing waste biomass for dye removal, aligning with circular economy principles.
Agricultural Waste: Materials such as modified wheat bran have been studied for the removal of acid dyes like Acid Orange 7, achieving removal rates of up to 99%. biointerfaceresearch.com
Industrial Byproducts: Nutraceutical industrial coriander seed spent (NICSS) has been used as an innovative adsorbent for the bioremediation of bisazo Acid Red 119. rsc.org
Chitosan (B1678972): Derived from crustacean shells, chitosan has been shown to be a highly efficient biosorbent for acidic dyes, with studies demonstrating its superior performance compared to powdered activated carbon for removing Acid Red 114 and Acid Red 183. tandfonline.com
Functionalized Polymers and Composites: Research is focused on creating hybrid materials that combine the properties of polymers with other materials to achieve synergistic effects. These composites are being designed for higher selectivity, easier regeneration, and improved stability.
The following table summarizes the performance of various novel materials in the removal of acid dyes.
| Adsorbent Material | Target Dye | Maximum Adsorption Capacity (mg/g) | Removal Efficiency (%) | Optimal Conditions |
| Modified Wheat Bran | Acid Orange 7 | 92.64 | 99% | pH 3, 120 min contact time |
| Deep-pink Shrimp Chitosan (CP) | Acid Red 114 | 440 | - | 45 °C, pH 3 |
| Deep-pink Shrimp Chitosan (CP) | Acid Red 183 | 447 | - | 45 °C, pH 3 |
| Magnetite (Fe₃O₄) Nanoparticles | General Toxic Dyes | - | 89.92% | 25 min with ultrasonic irradiation |
Advanced Computational Modeling for Predictive Understanding of Reactivity and Interactions
A paradigm shift in dye chemistry and environmental science is the increasing use of advanced computational modeling to predict the behavior of dye molecules. These in silico methods provide deep, molecular-level insights into the mechanisms of dye adsorption, degradation, and interaction with various materials, accelerating the design of new dyes and treatment technologies. nih.gov
Key Computational Techniques:
Quantum Mechanics (QM) / Density Functional Theory (DFT): QM methods, particularly DFT, are powerful tools for studying the electronic structure of molecules. nih.govphyschemres.org They are used to:
Predict Reaction Pathways: DFT calculations can elucidate the degradation mechanisms of dyes by identifying the most likely sites for oxidative attack. dntb.gov.uauobaghdad.edu.iq For example, studies on Acid Orange 7 have used quantum chemical analysis to predict its degradation potential with different oxidants. dntb.gov.ua
Understand Adsorption Mechanisms: DFT can model the interaction between a dye molecule and an adsorbent surface, revealing the nature of the chemical bonds formed and the adsorption energy. cambridge.orgiau.ir This has been used to study the adsorption of acid azo dyes on modified sepiolite (B1149698) and acid red dyes on boron nitride nanotubes. cambridge.orgiau.ir
Design Novel Dyes: By calculating properties like electron distribution and orbital energies, DFT helps in designing new dye molecules with desired characteristics, such as improved fixation or biodegradability. rsc.orgnih.gov
Molecular Dynamics (MD) Simulations: MD simulations model the physical movements of atoms and molecules over time, providing insights into the dynamic processes of dyeing and adsorption. nih.gov Applications include:
Simulating Dye-Fiber Interactions: MD can model the entire process of a dye molecule diffusing from a solution and adsorbing onto a fiber surface, such as the interaction between reactive dyes and cellulose. researchgate.netresearchgate.net
Analyzing Adsorbent Performance: These simulations can reveal how dyes behave at the surface of an adsorbent, including diffusion and physisorption processes. physchemres.orgresearchgate.net
Machine Learning (ML) and Artificial Neural Networks (ANN): The integration of ML and big data is revolutionizing predictive chemistry.
Predictive Modeling: ML models can be trained on large datasets of dye properties to predict characteristics like molar absorption coefficients or adsorption efficiency, significantly speeding up the screening of new materials. biointerfaceresearch.comresearchgate.net
Optimizing Processes: ANNs can model complex, non-linear relationships in the adsorption process, predicting the removal efficiency under various conditions (e.g., pH, temperature, concentration) with high accuracy. biointerfaceresearch.com
These computational approaches reduce the need for extensive and costly trial-and-error experimentation, enabling a more targeted and efficient development of sustainable dye technologies. youtube.com
Integration of Multi-Disciplinary Approaches for Holistic Environmental Management
The future of managing industrial dyes like C.I. Acid Green 83 lies in moving away from isolated solutions towards holistic, integrated systems that consider the entire lifecycle of the dye. This requires a multi-disciplinary approach that combines chemistry, materials science, environmental engineering, and economic policy.
Key Integrated Strategies:
Hybrid Treatment Systems: Recognizing that no single treatment method is universally effective, research is focusing on combining physical, chemical, and biological processes to achieve higher removal efficiencies and treat complex effluents. researchgate.netmdpi.com An integrated system might involve coagulation-flocculation as a primary step, followed by advanced oxidation processes (AOPs) or biological degradation, and concluding with membrane filtration to recover water for reuse. mdpi.comtexspacetoday.com
Circular Economy and Resource Recovery: The concept of a circular economy is central to future environmental management. sustainability-directory.com This paradigm shifts the focus from waste treatment to resource valorization.
Water Recycling: Implementing closed-loop systems where water from dyeing processes is treated and reused on-site, reducing freshwater consumption and wastewater discharge. gnest.org
Dye and Chemical Recovery: Developing technologies to recover and reuse unfixed dyes and auxiliary chemicals from the effluent, turning a waste stream into a valuable resource. sustainability-directory.com
Waste as a Resource: Utilizing industrial or agricultural waste as precursors for low-cost adsorbents for wastewater treatment establishes a circular flow of materials. researchgate.net
Life Cycle Assessment (LCA): LCA is a critical tool for holistic environmental management. It provides a comprehensive framework for evaluating the environmental impacts of a product or process from cradle to grave—from raw material extraction through manufacturing, use, and final disposal. cmu.edu Applying LCA to dyeing processes and wastewater treatment technologies helps to:
Identify environmental hotspots in the dye lifecycle. researchgate.net
Avoid "problem shifting," where solving one environmental issue (like water pollution) creates another (like increased energy consumption or solid waste). researchgate.net
By integrating these multi-disciplinary approaches, the industry can move towards a more sustainable and economically viable model for the management of acid dyes and the broader challenge of textile wastewater. ijsrst.com
Q & A
Q. How can researchers leverage machine learning to optimize the dyeing efficiency of C.I. Acid Green 3 on heterogeneous textile substrates?
- Methodological Answer : Train neural networks on datasets of dye concentration, pH, and fabric composition (e.g., wool, nylon). Input variables include K/S (color strength) values from reflectance spectroscopy. Validate models with cross-validation and blind tests. Publish code and raw data for reproducibility .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
